Cas no 1408076-37-8 (tert-butyl N-(3-methylazetidin-3-yl)carbamate hydrochloride)

• Product Name: tert-butyl N-(3-methylazetidin-3-yl)carbamate hydrochloride
• CAS No: 1408076-37-8
• MF: C₉H₁₉ClN₂O₂
• MW: 222.712361574173
• MDL: MFCD20809861
• CID: 2093671
• PubChem ID: 74889713
• Update Time: 2025-04-21

tert-butyl N-(3-methylazetidin-3-yl)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-methylazetidin-3-yl)carbamate hydrochloride
• 3-(Boc-amino)-3-methylazetidine hydrochloride
• 3-(Boc-amino)-3-methylazetidine HCl
• tert-butyl N-(3-methylazetidin-3-yl)carbamate hydrochloride
• STEWJDCKUINIMO-UHFFFAOYSA-N
• SB10488
• OR317183
• AK164402
• 3-(Boc-amino)-3-methylazetidinehydrochloride
• Z2583036177
• tert-butyl N-(3-methylazetidin-3-yl)carbamate;hydrochloride
• (3-Methyl-azetidin-3-yl)-carbamic
• (3-Methyl-azetidin-3-yl)-carbamic acid tert-butyl ester hydrochloride
• CS-0045530
• AKOS024438546
• Carbamic acid, N-(3-methyl-3-azetidinyl)-, 1,1-dimethylethyl ester, hydrochloride (1:1)
• AS-33667
• SCHEMBL20296787
• SY042795
• 1408076-37-8
• MFCD20809861
• EN300-306671
• tert-Butyl(3-methylazetidin-3-yl)carbamatehydrochloride
• DB-159965
• SCHEMBL22830469
• IGC07637
• 825-692-9

• MDL： MFCD20809861
• Inchi： 1S/C9H18N2O2.ClH/c1-8(2,3)13-7(12)11-9(4)5-10-6-9;/h10H,5-6H2,1-4H3,(H,11,12);1H
• InChI Key： STEWJDCKUINIMO-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(NC1(C)CNC1)=O

Computed Properties

• Exact Mass: 222.1135055g/mol
• Monoisotopic Mass: 222.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4